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Compound of Interest

Compound Name: NO-30

Cat. No.: B3050570

This document provides comprehensive guidance on the proper disposal procedures for
substances designated as NO-30 within a laboratory setting. Given that "NO-30" may not be a
universally recognized chemical identifier, this guide will address the disposal of hazardous
chemical waste with a focus on chlorinated solvents, for which "Refrigerant-30"
(Dichloromethane) is a known synonym. Researchers and drug development professionals
should always consult their institution's specific safety protocols and the material safety data
sheet (MSDS) for the particular substance being handled.

l. Pre-Disposal Safety and Handling

Before beginning any disposal process, ensure all necessary personal protective equipment
(PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat. All handling
of hazardous materials should be conducted within a properly functioning chemical fume hood
to minimize inhalation exposure.[1]

Key Handling Precautions:
e Avoid direct contact with skin and eyes.[1]
e Prevent inhalation of vapors by working in a well-ventilated area.[2]

o Store waste in properly sealed and labeled containers away from heat sources and direct
sunlight.[2][3]
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» Do not store hazardous liquids on shelves above eye level.[2]

Il. Waste Identification and Segregation

Proper identification and segregation of chemical waste are critical to ensure safe disposal and
regulatory compliance.

o Consult the MSDS: The Material Safety Data Sheet is the primary source of information for
chemical properties, hazards, and disposal instructions.

o Waste Segregation: Never mix different types of chemical waste. Separate halogenated from
non-halogenated solvents.[4] Aqueous waste should be kept separate from solvent waste.[4]
Incompatible chemicals, such as acids and bases, or oxidizers and flammable materials,
must be stored separately to prevent dangerous reactions.[3]

lll. Disposal Procedure for Chlorinated Solvents
(e.g., Dichloromethane)

Dichloromethane (also known as Methylene Chloride or Refrigerant-30) is a common
chlorinated solvent.[5] Due to its toxicity and potential carcinogenicity, it must be disposed of as
hazardous waste.[5]

Step-by-Step Disposal:

o Container Selection: Collect waste Dichloromethane in a designated, leak-proof, and clearly
labeled waste container. The container should be made of a material compatible with
chlorinated solvents.

e Labeling: The waste container must be labeled with the words "Hazardous Waste" and the
full chemical name, "Dichloromethane."[4] The label should also include the date when the
waste was first added to the container.

o Accumulation: Keep the waste container closed at all times, except when adding waste.
Store the container in a designated satellite accumulation area within the laboratory.

e Requesting Pickup: Once the container is nearly full (e.g., three-quarters full) or has reached
the accumulation time limit set by your institution (often 150 days), submit a hazardous
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waste pickup request through your institution's Environmental Health and Safety (EHS)
department.[4]

» Professional Disposal: Do not pour Dichloromethane or any other chlorinated solvent down
the drain.[2] Professional hazardous waste disposal services will incinerate or otherwise treat
the chemical in accordance with federal, state, and local regulations.

IV. General Chemical Waste Disposal Principles

For other chemical waste that may be designated "NO-30," follow these general principles:

» Neutralization: For acidic or basic waste, neutralization may be an appropriate step before
disposal. For example, dilute acids can be slowly added to a solution of sodium carbonate or
sodium hydroxide until the pH is between 5 and 10.[4] Always perform this in a fume hood
with appropriate PPE.

¢ Container Rinsing: For empty containers that held hazardous chemicals, triple rinse the
container with a suitable solvent.[6] The rinsate should be collected and disposed of as
hazardous waste.[6]

o Spill Management: In the event of a spill, evacuate non-essential personnel, ensure
adequate ventilation, and use appropriate spill containment and cleanup materials.[2] Report
the spill to your institution's safety officer.[2]

Quantitative Data Summary
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Parameter Guideline Source

Max 60 gallons of flammable
o materials with a flashpoint at or
Storage of Flammable Liquids ] [7]
below 140°F in an approved

hazmat warehouse.

Max 120 gallons of
combustibles with a flashpoint 7]

at or above 140°F in a single

hazmat warehouse.

) o Dilute acid to ~5% by volume
Acid Neutralization ) ) [4]
in an ice-water bath.

Prepare a 5-10% base solution
(sodium carbonate or sodium 4]
hydroxide) for nitric and

perchloric acid.

Final pH of neutralized solution

4
should be between 5 and 10. 4]

) o Fill container 1/4 full with water
Container Rinsing for triple rinsing

Roll or tip the container for at
least 30 seconds during each [6]

rinse.

Experimental Workflow: Chemical Waste Disposal
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Caption: Logical workflow for the proper disposal of hazardous chemical waste in a laboratory
setting.

This guide is intended to provide essential safety and logistical information for the proper
disposal of "NO-30" and other hazardous chemical waste. By adhering to these procedures,
researchers can ensure a safe laboratory environment and maintain compliance with regulatory
standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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